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Cat. No.: B12405827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pde4B-IN-3 is a potent and selective inhibitor of phosphodiesterase 4B (PDE4B), an enzyme

responsible for the degradation of cyclic adenosine monophosphate (cAMP).[1][2] Inhibition of

PDE4B leads to an increase in intracellular cAMP levels, which in turn activates Protein Kinase

A (PKA) and cAMP-response element binding protein (CREB). This signaling cascade has

been shown to exert significant anti-inflammatory effects, primarily by suppressing the

production of pro-inflammatory cytokines and promoting the release of anti-inflammatory

mediators.[3] Given its role in modulating inflammatory responses, Pde4B-IN-3 presents a

promising tool for studying inflammatory diseases and evaluating novel therapeutic strategies

in physiologically relevant organoid models.

Organoids, three-dimensional self-organizing structures derived from stem cells, recapitulate

key architectural and functional aspects of their in vivo counterparts. This makes them

invaluable for disease modeling, drug screening, and personalized medicine. The application of

Pde4B-IN-3 in organoid models, particularly those derived from tissues affected by

inflammatory conditions such as inflammatory bowel disease (IBD) or chronic obstructive
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pulmonary disease (COPD), can provide critical insights into its therapeutic potential and

mechanism of action in a human-relevant context.

Mechanism of Action
Pde4B-IN-3 specifically targets the PDE4B enzyme. By inhibiting PDE4B, the degradation of

cAMP is blocked, leading to its accumulation within the cell. Elevated cAMP levels activate

PKA, which then phosphorylates and activates the transcription factor CREB. Activated CREB

translocates to the nucleus and modulates the expression of genes involved in the

inflammatory response, leading to a reduction in pro-inflammatory cytokines like TNF-α and IL-

1β.[1]

Quantitative Data
The following table summarizes the available quantitative data for Pde4B-IN-3 based on

studies in cellular models. It is important to note that optimal concentrations for organoid

studies may vary and should be determined empirically.

Parameter Value Cell Line Reference

PDE4B IC50 0.94 µM N/A [1][2]

NO Production IC50 20.40 µM RAW264.7 [1]

TNF-α Production

IC50
23.48 µM RAW264.7 [1]

IL-1β Production IC50 18.98 µM RAW264.7 [1]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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